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Compound of Interest

Compound Name: Torulene

Cat. No.: B1238558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and
chromatographic data for pure torulene, a carotenoid pigment of interest for its antioxidant
properties and potential applications in the food, pharmaceutical, and cosmetic industries. The
information presented herein is intended to serve as a foundational resource for researchers
engaged in the identification, quantification, and functional analysis of this compound.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a primary method for the identification and quantification of torulene,
owing to its extensive system of conjugated double bonds which results in strong absorption in
the visible range. The maximal absorption wavelengths (Amax) are solvent-dependent.

Table 1: UV-Vis Absorption Maxima of Torulene in Various Solvents
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Solvent Amax (nm)
Not Specified 483[1]
Acetone 488[2]

Not Specified 484][3]
Petroleum Ether 479

Note: The Amax can exhibit slight variations depending on the specific solvent composition and
the calibration of the spectrophotometer.

Experimental Protocol: UV-Vis Spectrophotometry

o Sample Preparation: A purified sample of torulene is dissolved in a UV-grade solvent (e.g.,
hexane, acetone, or ethanol) to a concentration that yields an absorbance reading within the
linear range of the spectrophotometer (typically 0.1-1.0 AU).

¢ Instrumentation: A calibrated UV-Vis spectrophotometer is used.

o Measurement: The instrument is blanked using the same solvent as the sample. The
absorbance spectrum is then recorded over a wavelength range of approximately 350 nm to
600 nm.

e Analysis: The wavelength of maximum absorbance (Amax) is determined from the resulting
spectrum.

Mass Spectrometry (MS)

Mass spectrometry is employed for the definitive identification of torulene by determining its
molecular weight and fragmentation pattern.

Table 2: Mass Spectrometric Data for Torulene
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Parameter Value Source
Molecular Formula CaoHsa PubChem
Molecular Weight 534.9 g/mol PubChem[4]
Monoisotopic Mass 534.422551722 Da PubChem[4]

Precursor lon (LC-ESI-QTOF,

N [M+H]* PubCheml[4]
Positive Mode)

Measured m/z of Precursor 535.42982 PubCheml[4]

Experimental Protocol: Liquid Chromatography-Mass
Spectrometry (LC-MS)

Sample Preparation: A purified torulene sample is dissolved in a solvent compatible with the
LC mobile phase.

Chromatographic Separation: The sample is injected into a High-Performance Liquid
Chromatography (HPLC) system, typically equipped with a C18 reversed-phase column. A
gradient elution with a mobile phase consisting of solvents like methanol, acetonitrile, and
water is commonly used to separate torulene from other components.

lonization: The eluent from the HPLC is directed to the mass spectrometer. Atmospheric
Pressure Chemical lonization (APCI) or Electrospray lonization (ESI) are common ionization
techniques for carotenoids.

Mass Analysis: The mass analyzer (e.g., Quadrupole Time-of-Flight, QTOF) measures the
mass-to-charge ratio (m/z) of the parent ion and its fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed experimental *H and 3C NMR spectroscopic data for pure, isolated torulene are not

extensively available in the public domain literature. The structural elucidation of carotenoids

often relies on a combination of techniques, with NMR being used for novel structures. For

known compounds like torulene, identification is more routinely confirmed by UV-Vis and mass

spectrometry in conjunction with chromatographic retention time.
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Infrared (IR) Spectroscopy

Specific experimental infrared spectra of pure torulene are not readily found in the surveyed
literature. However, based on its molecular structure, the IR spectrum of torulene is expected
to exhibit characteristic absorption bands for its functional groups.

Table 3: Predicted Infrared Absorption Bands for Torulene

Characteristic Absorption

Functional Group Bond

(cm™)
Alkane C-H stretch 2850 - 2960
Alkene =C-H stretch 3020 - 3100
Alkene C=C stretch ~1650
Alkane C-H bend 1350 - 1480

Note: These are predicted values based on the known absorption ranges for these functional
groups.[5]

Experimental Workflow: From Production to

Analysis

The general workflow for obtaining and characterizing torulene from its common biological
source, the yeast Rhodotorula, involves several key stages from cultivation to final
spectroscopic analysis.
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Experimental Workflow for Torulene Analysis

Biological Production & Extraction

Rhodotorula sp. Culture

Cell Harvesting (Centrifugation)

Cell Lysis (e.g., HCI treatment)

Solvent Extraction (e.g., Acetone/Methanol)

4

Purificatior

Saponification (Optional, Lipid Removal)

Column Chromatography (e.g., Silica Gel)

TLC/HPLC Fraction Collection

Pure Torulene Isolate

UV-Vis Spectroscopy Mass Spectrometry NMR Spectroscopy IR Spectroscopy

Click to download full resolution via product page

Workflow for torulene extraction, purification, and analysis.
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Experimental Protocol: Extraction and Purification of
Torulene from Rhodotorula sp.

This protocol is a generalized procedure based on methodologies reported for carotenoid
extraction from red yeasts.[6][7]

¢ Cell Culture and Harvest:Rhodotorula species are cultured in a suitable growth medium. The
yeast cells are then harvested by centrifugation.

o Cell Lysis: The cell wall is disrupted to facilitate solvent access to the intracellular
carotenoids. This can be achieved by methods such as acid hydrolysis (e.g., with 1M HCI) or
enzymatic lysis.[6][7]

e Solvent Extraction: The lysed cells are repeatedly extracted with organic solvents like
acetone, methanol, or a mixture thereof, until the cell pellet becomes colorless.[6]

o Phase Transfer: The carotenoids from the initial extract are transferred to a less polar, water-
immiscible solvent such as petroleum ether or hexane by liquid-liquid extraction. The
agueous phase is discarded.

e Saponification (Optional): To remove contaminating lipids, the extract can be saponified by
adding methanolic potassium hydroxide. The non-saponifiable carotenoids are then re-
extracted into an organic solvent.[6][7]

 Purification by Chromatography: The crude carotenoid extract is concentrated and subjected
to column chromatography, typically using a silica gel or alumina stationary phase.[8] A non-
polar solvent system, such as a hexane-acetone gradient, is used to elute the different
carotenoids. Torulene, being less polar than torularhodin, will elute earlier. Fractions are
collected and monitored by thin-layer chromatography (TLC) or UV-Vis spectroscopy.
Fractions containing pure torulene are pooled and the solvent is evaporated. Further
purification can be achieved using preparative HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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